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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607

An In-depth Technical Guide to the Safety and Handling of 3,5-Dichlorosalicylic Acid

Introduction

3,5-Dichlorosalicylic acid (CAS No: 320-72-9) is a chlorobenzoic acid derivative with the
molecular formula C7H4Cl20s.[1] It appears as a white crystalline powder.[2] This compound
serves as a valuable intermediate in the synthesis of pharmaceuticals and dyes.[2]
Furthermore, it is recognized as a bioactive drug, showing potential as an inhibitor of human
200-hydroxysteroid dehydrogenase.[2][3] Given its chemical properties and applications in
research and development, a thorough understanding of its safety and handling protocols is
critical for protecting the health and safety of laboratory personnel and ensuring experimental
integrity.

This guide provides comprehensive safety information, handling procedures, and emergency
protocols for 3,5-Dichlorosalicylic acid, tailored for researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

3,5-Dichlorosalicylic acid is classified as hazardous under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals. The primary hazards are associated with
acute toxicity, skin irritation, and eye irritation.

Signal Word: Warning[1]
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Hazard Statements:

H302: Harmful if swallowed.[3][4]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[3][5]

GHS Classification Summary Table

Hazard Class Category GHS Pictogram
Acute Toxicity, Oral Category 4 Exclamation Mark
Skin Corrosion/Irritation Category 2 Exclamation Mark

Serious Eye Damage/Eye

o Category 2A Exclamation Mark
Irritation

Specific target organ toxicity — ]
] Category 3 Exclamation Mark
Single exposure

Source:[1][3][6]

Physicochemical and Toxicological Properties

A summary of the key quantitative data for 3,5-Dichlorosalicylic acid is presented below.

Properties Summary Table
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Property Value Source(s)

CAS Number 320-72-9 [1]

Molecular Formula C7H4Cl203 [1]

Molecular Weight 207.01 g/mol [11[3]
White crystalline powder,

Appearance [1][2]
needles

Melting Point 220-222 °C (lit.) [2][3]
Slightly soluble in hot water;

Solubility very soluble in alcohol; soluble  [1]

in ether.

Acute Toxicity (Oral)

Acute Toxicity Estimate: 500.1
mg/kg (Expert Judgement)

Acute Toxicity (IP)

LD50 Intraperitoneal - Mouse:
50 mg/kg

Exposure Scenarios and First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure. Always have the

Safety Data Sheet (SDS) available to show to attending medical personnel.[4]

 Inhalation: If inhaled, move the person to fresh air.[7] If breathing is difficult or symptoms

occur, seek medical attention.[6][7]

o Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected area with

plenty of soap and water. If skin irritation occurs or persists, get medical advice.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so, and continue rinsing. If eye irritation persists, seek medical

attention from an ophthalmologist.[4]

¢ Ingestion: If swallowed, rinse mouth with water.[8] Immediately make the victim drink water
(two glasses at most).[4] Call a POISON CENTER or doctor if you feel unwell.
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Identify Route of Exposure

Dermal Ocular

Inhalation Skin Contact Eye Contact

v ¥ 4 +

K K . 1. Rinse cautiously with water for several minutes. 1. Rinse mouth.
1. Move to fresh air. 1. Remove contaminated clothing. . .
2. Keep comfortable for breathing 2. Wash with plenty of soap & water. 2. Remove contact lenses if present. 2. Drink 1-2 glasses of water.
: : . : 3. Continue rinsing. 3. DO NOT induce vomiting.

l

Seek Medical Attention
(Show SDS to Doctor)

Click to download full resolution via product page

First aid measures for 3,5-Dichlorosalicylic acid exposure.

Handling and Storage

Handling:

e Avoid all personal contact, including inhalation of dust.[9] Use only in a well-ventilated area
or outdoors.

o Wear appropriate personal protective equipment (see Section 6.0).
» Avoid formation and dispersion of dust.[8]

* Do not eat, drink, or smoke when using this product.
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» Wash hands and face thoroughly after handling. Immediately change contaminated clothing.

Storage:

Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.

Store locked up.

Store away from incompatible materials such as strong bases and oxidizing agents.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be used when
handling 3,5-Dichlorosalicylic acid.

o Eye/Face Protection: Wear tightly fitting safety goggles or safety glasses with side-shields
conforming to appropriate government standards like EN166 (EU) or NIOSH (US).[4][8]

» Skin Protection: Handle with chemical-resistant gloves.[8][10] Wear protective clothing, such
as a lab coat, to prevent skin contact.

» Respiratory Protection: If dust is generated, a NIOSH-approved N95 dust mask or equivalent
respirator is required.[3] Ensure that maintenance, cleaning, and testing of respiratory
devices are carried out according to the manufacturer's instructions.[4]

Required PPE for Handling
3,5-Dichlorosalicylic Acid

Eye & Face Protection Hand Protection Respiratory Protection Body Protection

Tightly fitting safety goggles
or glasses with side-shields

N95 dust mask (or equivalent)

Chemical-resistant gloves
9 (when dusts are generated)

Lab coat / Protective clothing
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Click to download full resolution via product page
Required PPE for handling 3,5-Dichlorosalicylic acid.

Accidental Release and Spill Management

In the event of a spill, follow these procedures to mitigate exposure and environmental
contamination.

o Evacuate: Evacuate non-essential personnel from the danger area.[4]
o Ventilate: Ensure adequate ventilation.[4]

o Protect: Wear the appropriate PPE as described in Section 6.0, including respiratory
protection, gloves, and eye protection. Avoid substance contact and inhalation of dust.[4]

» Contain: Prevent the product from entering drains or surface water.[4] Cover drains if
necessary.[4]

o Clean-up: Take up the material dry. Sweep the dust to collect it into an airtight container,
taking care not to disperse it. Collect, bind, and pump off spills.

» Dispose: Dispose of the collected material and any contaminated items properly in
accordance with local, regional, and national regulations. Handle uncleaned containers as
you would the product itself.

o Decontaminate: Clean the affected area thoroughly.
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Spill Detected

Assess Situation
(Size & Risk)

Evacuate Non-Essential Personnel
Ensure Area is Ventilated

Don Required PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain Spill
Prevent entry into drains

Clean Up Spill
(Sweep dry, avoid creating dust)

Place in Labeled, Airtight Container
for Disposal

Decontaminate Area & Equipment

Spill Secured

Click to download full resolution via product page

Workflow for managing a 3,5-Dichlorosalicylic acid spill.
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Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Specific Hazards: The substance is combustible.[4] In the event of a fire, hazardous
combustion gases or vapors may be generated, including carbon oxides.[4] Finely distributed
dust may form an explosive mixture with air.

» Protective Equipment for Firefighters: Firefighters should stay in the danger area only with a
self-contained breathing apparatus.[4] Full protective clothing is necessary to prevent skin
contact.[9]

Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[4]

e Incompatible Materials: Avoid contact with strong bases and strong oxidizing agents.[8]

o Hazardous Decomposition Products: In the event of a fire, hazardous decomposition
products may be formed.

Experimental Protocols

Detailed, specific experimental protocols for toxicity testing of 3,5-Dichlorosalicylic acid are
not available in the public search results. However, for the benefit of researchers, a generalized
protocol for determining acute oral toxicity, such as the LD50 value cited, is described below.
This is based on established methodologies like the OECD 423 Guideline for the Testing of
Chemicals (Acute Oral Toxicity — Acute Toxic Class Method).

Objective: To determine the acute oral toxicity of 3,5-Dichlorosalicylic acid in a rodent model
(e.g., mouse, as cited in the SDS).

Methodology Outline:

» Animal Selection: Healthy, young adult laboratory animals of a single sex (typically females,
as they can be slightly more sensitive) are selected and acclimated to laboratory conditions.
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o Dose Preparation: The test substance (3,5-Dichlorosalicylic acid) is prepared in a suitable
vehicle (e.g., water or corn oil). The concentration is calculated to administer the desired
dose in a constant volume (e.g., 10 mL/kg body weight).

e Dosing Procedure: A stepwise procedure is used with a small group of animals (e.g., 3
animals per step). Dosing is initiated at a level expected to cause some toxicity.

o Administration: The substance is administered in a single dose by gavage using a stomach
tube or a suitable cannula. Animals are fasted prior to dosing.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, respiration, and behavior), and body weight changes. Observations are
conducted frequently on the day of dosing and at least once daily thereafter for 14 days.

o Stepwise Evaluation:

o If no mortality occurs at a given dose, the next higher dose level is administered to another
group of animals.

o If mortality occurs, the next lower dose level is tested.

o This process continues until the dose causing mortality is identified or the limit dose (e.g.,
2000 mg/kg) is reached without mortality.

o Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

o Data Analysis: The results are interpreted to classify the substance into a specific GHS
toxicity category and to estimate the LD50 value. The LD50 value of 50 mg/kg
(intraperitoneal, mouse) indicates high toxicity via this route.

Conclusion

3,5-Dichlorosalicylic acid is a valuable chemical for research and development but
possesses significant hazards, including being harmful if swallowed and causing serious skin
and eye irritation. Adherence to the safety protocols outlined in this guide is essential for
minimizing risk. Researchers must utilize appropriate personal protective equipment, handle
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the substance in well-ventilated areas, and be prepared to respond effectively to accidental
exposures or spills. By integrating these practices into standard laboratory procedures, the
risks associated with 3,5-Dichlorosalicylic acid can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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